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Compound of Interest

Compound Name: 11-O-Methylpseurotin A

Cat. No.: B15586055

Audience: Researchers, scientists, and drug development professionals.

This document provides a detailed protocol for the preparation, handling, and storage of stock
solutions of 11-O-Methylpseurotin A, a fungal metabolite of interest for its selective biological
activities.[1][2][3] Adherence to this protocol is critical for ensuring the accuracy, reproducibility,
and integrity of experimental results in cell-based assays and other research applications.

Physicochemical Properties

A thorough understanding of the properties of 11-O-Methylpseurotin A is essential for its
proper handling. Key properties are summarized in the table below.

Property Value Source
CAS Number 956904-34-0 [2][41[5]
Molecular Formula C23H27NOs [4]
Molecular Weight 445.46 g/mol [2][4]
Appearance White solid powder [31[5]

Soluble in Dimethyl Sulfoxide
Solubility (DMSO0), Ethanol, and [31[5]
Methanol.
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Experimental Protocol: Preparation of a 10 mM
Stock Solution

This protocol describes the preparation of a 10 mM stock solution of 11-O-Methylpseurotin A
in high-purity, anhydrous DMSO. This concentration serves as a standard starting point for
serial dilutions to achieve final working concentrations for various experimental needs.[1]

Materials and Equipment:

e 11-O-Methylpseurotin A solid powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

» Analytical balance

« Sterile microcentrifuge tubes (amber or wrapped in foil)

o Pipettes and sterile tips

o Vortex mixer

e Personal Protective Equipment (PPE): safety goggles, gloves, lab coat
e Laminar flow hood or fume hood

2.1. Mass Calculation

To prepare a stock solution of a specific concentration, use the following formula:

Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular Weight ( g/mol ) /
1000

For example, to prepare 1 mL of a 10 mM stock solution of 11-O-Methylpseurotin A (MW =
445.46 g/mol ):

Mass (mg) = 10 mM x 1 mL x 445.46 g/mol / 1000 = 4.45 mg[1]

2.2. Dissolution Procedure
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o Safety First: Don appropriate PPE and perform all steps in a laminar flow hood or fume hood
to maintain sterility and safety.[1]

e Weighing: Carefully weigh the calculated mass (e.g., 4.45 mg) of 11-O-Methylpseurotin A
powder using an analytical balance. Transfer the powder to a sterile microcentrifuge tube.[1]

e Solvent Addition: Add the calculated volume of anhydrous DMSO (e.g., 1 mL) to the tube
containing the compound.[1]

 Dissolution: Tightly cap the tube and vortex for 1-2 minutes until the solid is completely
dissolved.[1][6] Visually inspect the solution against a light source to ensure no particulate
matter remains.[1] For compounds with higher solubility requirements, warming the tube at
37°C or using an ultrasonic bath for a short period can aid dissolution.[7]

» Aliquoting: To avoid repeated freeze-thaw cycles that can degrade the compound, dispense
the stock solution into smaller, single-use aliquots in sterile, light-protected microcentrifuge
tubes.[1][6]

e Labeling: Clearly label each aliquot with the compound name, concentration (10 mM),
solvent (DMSO), date of preparation, and your initials.[1]

Storage and Stability

Proper storage is crucial to maintain the chemical integrity and biological activity of 11-O-
Methylpseurotin A.

o Recommended
Form Storage Condition ) Notes
Duration
_ Protect from light and
Solid Powder -20°C Up to 2 years )
moisture.[1]
o Use aliquots to
Stock Solution in o
-80°C Up to 6 months minimize freeze-thaw
DMSO
cycles.[1][6]
Stock Solution in For short-term use
4°C Up to 2 weeks
DMSO only.[1]
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Note on Working Solutions: Working solutions should be prepared fresh for each experiment by
diluting the stock solution in the appropriate aqueous buffer or cell culture medium.[6] The final
concentration of DMSO in assays should typically be kept below 0.1% to avoid solvent-induced

cellular toxicity or artifacts.[1][6]
Visualized Workflow and Pathways
Experimental Workflow Diagram

The following diagram illustrates the key steps for preparing a stock solution of 11-O-
Methylpseurotin A.
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(e.g., 4.45 mg for 1 mL of 10 mM)
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on Analytical Balance

Add Anhydrous DMSO
(e.g., 1 mL)

Vortex for 1-2 min
Until Fully Dissolved

Aliquot into
Single-Use Tubes

Label Aliquots
(Name, Conc, Date)

Store at -80°C
for Long-Term Use
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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preparation-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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